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Performance Showdown: Pigment Red 112 vs.
Pigment Red 254
In the vibrant world of red pigments, both Pigment Red 112 (PR112) and Pigment Red 254

(PR254) hold significant places, yet they cater to different performance requirements and

application areas. This guide provides a detailed, objective comparison of their performance

characteristics, supported by available data, to assist researchers, scientists, and professionals

in making informed decisions for their specific needs.

Pigment Red 254, a member of the high-performance diketopyrrolopyrrole (DPP) class, is

renowned for its exceptional fastness properties.[1][2][3] It exhibits a bright, neutral red hue and

is a go-to choice for demanding applications where durability is paramount, such as in

automotive coatings and engineering plastics.[1][4][5] In contrast, Pigment Red 112, a

monoazo pigment, offers a bright, neutral to yellowish red shade and serves as a versatile and

cost-effective option for a range of applications including industrial coatings, inks, and textiles.

[6][7][8]

Quantitative Performance Comparison
The following table summarizes the key performance indicators for Pigment Red 112 and

Pigment Red 254 based on available data. It is important to note that these values can vary

depending on the specific grade, particle size, and the medium in which the pigment is

dispersed.
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Performance Parameter Pigment Red 112 Pigment Red 254

C.I. Name Pigment Red 112 Pigment Red 254

Chemical Class Monoazo Diketopyrrolopyrrole (DPP)

Lightfastness (BWS) 6 - 8 8

Heat Stability 180 - 200°C 280 - 300°C

Acid Resistance (1-5) 4 - 5 5

Alkali Resistance (1-5) 4 - 5 5

Solvent Resistance (1-5) 3 - 4 5

Opacity Translucent to Opaque Semi-transparent to Opaque

Experimental Protocols for Pigment Evaluation
The performance data presented is typically determined through standardized testing

methodologies. While specific protocols may vary between manufacturers, they are generally

based on established industry standards.

Lightfastness Testing: This is often evaluated using the Blue Wool Scale (BWS), where a rating

of 8 signifies excellent lightfastness and 1 indicates poor lightfastness. The test involves

exposing the pigmented sample to a standardized light source, such as a xenon arc lamp, and

comparing its fading to that of a set of blue wool standards.

Heat Stability Testing: The heat stability of a pigment is determined by incorporating it into a

polymer or coating and exposing it to progressively higher temperatures for a specific duration.

The temperature at which a significant color change occurs is noted as the heat stability limit.

Chemical Resistance Testing: To assess chemical resistance, a pigmented panel is exposed to

various chemicals, such as acids, alkalis, and solvents, for a defined period. The change in

color and appearance is then rated on a scale of 1 to 5, where 5 represents no change and 1

indicates severe degradation.

Dispersion Performance: The ease and quality of pigment dispersion are crucial for achieving

optimal color strength and gloss. This can be evaluated using a Hegman gauge (ASTM D1210)
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to determine the fineness of grind.[9] Microscopic techniques, including optical and electron

microscopy, can provide a visual assessment of particle size distribution and the presence of

agglomerates.[10]

Visualizing the Comparison and Workflow
To further illustrate the comparison and the typical evaluation process, the following diagrams

are provided.
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Applications:
- Industrial Coatings

- Inks
- Textiles

Excellent Lightfastness (8)

Excellent Heat Stability (280-300°C)

Excellent Chemical Resistance

Applications:
- Automotive Coatings
- Engineering Plastics

Performance Attributes

Moderate-High

Moderate

Very High

Very High

Click to download full resolution via product page

Fig. 1: Key Performance Attributes Comparison
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Fig. 2: Experimental Workflow for Pigment Evaluation

Conclusion
In summary, Pigment Red 254 stands out as a high-performance pigment with superior

lightfastness, heat stability, and chemical resistance, making it the ideal choice for applications
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where long-term durability and performance are critical.[1][11][12] Pigment Red 112, while not

as robust as PR254, offers a bright and clean shade with good overall fastness properties at a

potentially more economical price point, rendering it suitable for a wide array of general-

purpose applications.[6][13][14] The selection between these two red pigments will ultimately

depend on the specific performance requirements, processing conditions, and cost

considerations of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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